BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling TC-I 15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TC-115

Cat. No.: B15608134

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of TC-I 15, a potent and selective a21 integrin inhibitor.
Designed for researchers, scientists, and drug development professionals, this document aims
to be the preferred source for laboratory safety and chemical handling, fostering a culture of
safety and trust.

Compound Information:

TC-l 15 is a small molecule inhibitor used in research to study processes such as thrombosis
and cancer metastasis.[1][2][3] It is typically supplied as a solid and is often dissolved in
dimethyl sulfoxide (DMSO) for experimental use.

Quantitative Data Summary

The following table summarizes key quantitative data for TC-I 15.
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Property Value Source
Molecular Weight 520.62 g/mol [415]
Molecular Formula C23H28N406S2 [41[5]
Purity >98% (HPLC) [4]

CAS Number 916734-43-5 [4][5]
Storage Temperature -20°C [1][4]
Solubility in DMSO Soluble to 100 mM

ICso (0231 integrin) 12 nM (static), 715 nM (flow) [4]

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for TC-I 15 is not readily available, a
conservative approach to PPE is mandatory. The following recommendations are based on
general best practices for handling potent, small-molecule inhibitors and working with DMSO, a
common solvent for this compound.

Core PPE Requirements:
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PPE Component

Specification

Rationale

Gloves

Double gloving with nitrile or
neoprene gloves is required.
Butyl rubber or fluoroelastomer
gloves are recommended for
prolonged handling of DMSO.
[6] Check glove manufacturer's
compatibility chart. Discard
immediately after handling or if

contamination is suspected.

Protects against skin contact.
DMSO can facilitate the
absorption of chemicals
through the skin.[6][7]

Eye Protection

Chemical splash goggles are
mandatory. A face shield
should be worn over the
goggles when there is a
significant risk of splashes,
such as during bulk

preparation of solutions.

Protects eyes from splashes of
the compound in solid or

solution form.

Lab Coat

A fully buttoned, 100% cotton
lab coat with long sleeves
must be worn.[8] Consider a
chemical-resistant apron over
the lab coat for additional
protection during procedures
with a high risk of splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

While not typically required for
handling small quantities in a
well-ventilated area, a NIOSH-
approved respirator may be
necessary if there is a risk of
aerosol generation or if
working outside of a certified
chemical fume hood.[8]
Consult with your institution's
environmental health and

safety department.

Minimizes inhalation of the
compound, especially in
powdered form or as an

aerosol.
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Closed-toe shoes that cover )
Footwear ] ] Protects feet from spills.
the entire foot are required.

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural workflow for the safe handling of TC-1 15 from receipt to
use.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of TC-I 15.
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Detailed Methodologies

1. Receipt and Inspection:
Upon receipt, visually inspect the shipping container for any signs of damage or leakage.
Verify that the product name, CAS number, and quantity on the label match the order.
. Secure Storage:
Store TC-I 15 at -20°C in a designated and clearly labeled location.[1][4]
Log the compound into your laboratory's chemical inventory system.
. Donning Personal Protective Equipment (PPE):
Before handling, put on all required PPE as specified in the table above.
. Work Area Setup:

All handling of solid TC-l 15 and preparation of its solutions must be conducted in a certified
chemical fume hood.[8]

Assemble all necessary equipment (e.g., spatula, weigh paper, vials, solvent, pipettes) within
the fume hood to minimize movement in and out of the containment area.

. Weighing:

Use a calibrated analytical balance inside the fume hood.

Handle the solid compound carefully to avoid generating dust. Use a spatula for transfers.
. Dissolving in DMSO:

Since TC-l 15 is soluble in DMSO up to 100 mM, this is the recommended solvent for stock
solutions.

Add the appropriate volume of DMSO to the vial containing the weighed solid TC-I 15.
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Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

7. Experimental Use:

Follow your specific, peer-reviewed experimental protocol.

When diluting the stock solution, continue to work within the fume hood.

Always be mindful of potential splashes or aerosol generation.

Disposal Plan

Proper disposal of TC-1 15 and associated waste is critical to ensure safety and environmental
protection.

Waste Segregation and Disposal Pathway

é Waste Generation & Segregation )
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- Contaminated gloves, tubes, weigh paper - Unused TC-I 15 solutions - Contaminated needles, pipette tips
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\ 4 \ 4 Y
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Final Disposal
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Caption: Disposal pathway for TC-I 15 related waste.
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Disposal Procedures

e Solid Waste:
o Includes contaminated gloves, disposable lab coats, weigh papers, and plasticware.
o Collect in a designated, clearly labeled hazardous solid waste container.

e Liquid Waste:
o Includes unused stock solutions and experimental solutions containing TC-l 15.

o Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste container that is
compatible with DMSO.

o Do not dispose of down the drain.
e Sharps Waste:

o Includes contaminated pipette tips, needles, and syringes.

o Dispose of immediately into a designated, puncture-proof sharps container.
e Decontamination:

o Wipe down all work surfaces and equipment with a suitable laboratory detergent followed
by 70% ethanol.

o Dispose of the cleaning materials as solid hazardous waste.
» Final Disposal:

o All waste streams must be disposed of through your institution's Environmental Health and
Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste
disposal.

Emergency Procedures
Spill:
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o Small Spill (in fume hood): Absorb with an inert material (e.qg., spill pads, vermiculite). Wipe
the area clean. Place all cleanup materials in a sealed bag and dispose of as hazardous
solid waste.

o Large Spill or Spill Outside of a Fume Hood: Evacuate the immediate area. Alert others and
prevent entry. Contact your institution's EHS or emergency response team immediately.

Exposure:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at
an eyewash station, holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TC-I 15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608134#personal-protective-equipment-for-
handling-tc-i-15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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